Cas no 443653-03-0 (3-(3-methyl-1,1-dioxo-1lambda6-thiolan-3-yl)-1-(pyridin-2-yl)thiourea)

• Product name: 3-(3-methyl-1,1-dioxo-1lambda6-thiolan-3-yl)-1-(pyridin-2-yl)thiourea
• CAS No: 443653-03-0
• MF: C₁₁H₁₅N₃O₂S₂
• MW: 285.385699510574
• CID: 6098388
• PubChem ID: 2906253

3-(3-methyl-1,1-dioxo-1lambda6-thiolan-3-yl)-1-(pyridin-2-yl)thiourea Chemical and Physical Properties

Names and Identifiers

• 3-(3-methyl-1,1-dioxo-1lambda6-thiolan-3-yl)-1-(pyridin-2-yl)thiourea
• 1-(3-methyl-1,1-dioxidotetrahydrothiophen-3-yl)-3-(pyridin-2-yl)thiourea
• Thiourea, N'-2-pyridinyl-N-(tetrahydro-3-methyl-1,1-dioxido-3-thienyl)-
• 1-(3-methyl-1,1-dioxothiolan-3-yl)-3-pyridin-2-ylthiourea
• Z56871269
• Oprea1_170508
• F1068-0676
• AKOS001044638
• 3-(3-methyl-1,1-dioxo-1
• AKOS016047166
• 443653-03-0
• E?-thiolan-3-yl)-1-(pyridin-2-yl)thiourea

• Inchi： 1S/C11H15N3O2S2/c1-11(5-7-18(15,16)8-11)14-10(17)13-9-4-2-3-6-12-9/h2-4,6H,5,7-8H2,1H3,(H2,12,13,14,17)
• InChI Key： BPQFXSSMIBGPQJ-UHFFFAOYSA-N
• SMILES： N(C1(C)CCS(=O)(=O)C1)C(NC1=NC=CC=C1)=S

Computed Properties

• Exact Mass: 285.06056908g/mol
• Monoisotopic Mass: 285.06056908g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 112Ų
• XLogP3: 0.5

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Boiling Point: 497.8±55.0 °C(Predicted)
• pka: 11.18±0.70(Predicted)

Additional information on 3-(3-methyl-1,1-dioxo-1lambda6-thiolan-3-yl)-1-(pyridin-2-yl)thiourea

A Comprehensive Overview of 3-(3-Methyl-1,1-Dioxo-1λ6-Thiolan-3-Yl)-1-(Pyridin-2-Yl)Thiourea (CAS No. 443653-03-0)

Thiourea compounds have long been of interest in the fields of organic chemistry, pharmacology, and materials science due to their versatile structures and potential applications. Among these, the compound 3-(3-Methyl-1,1-Dioxo-1λ6-Thiolan-3-Yl)-1-(Pyridin-2-Yl)Thiourea, identified by the CAS registry number CAS No. 443653-03-0, has garnered significant attention in recent years. This compound is a derivative of thiourea, featuring a unique combination of functional groups that confer it with distinct chemical and biological properties.

The molecular structure of this compound is characterized by a thiourea core, which is a sulfur-containing functional group known for its ability to form hydrogen bonds and participate in various chemical reactions. The presence of a pyridinyl group at the 2-position further enhances its electronic properties, making it a promising candidate for applications in drug design and catalysis. Additionally, the thiolane ring system introduces steric and electronic effects that can influence the compound's reactivity and stability.

Recent studies have explored the synthesis of this compound through various routes, including nucleophilic substitution and condensation reactions. Researchers have optimized reaction conditions to achieve high yields and purity levels, ensuring its suitability for advanced applications. The compound's physical properties, such as solubility in organic solvents and thermal stability, have been thoroughly investigated, providing valuable insights into its potential uses.

In terms of biological activity, Thiourea derivatives like this compound have shown promise in antimicrobial and anticancer studies. For instance, preliminary assays indicate that this compound exhibits moderate inhibitory effects against certain bacterial strains and cancer cell lines. These findings suggest that it could serve as a lead compound for the development of novel therapeutic agents.

Beyond biology, this compound has also been explored in materials science. Its ability to form coordination complexes with metal ions makes it a potential candidate for use in catalysis or as a building block for functional materials. Recent research has focused on its application in asymmetric catalysis, where it has demonstrated selectivity in certain reactions.

The synthesis and characterization of this compound have been documented in several peer-reviewed journals, highlighting its importance in contemporary chemical research. Its unique combination of functional groups positions it as a valuable tool for exploring new chemical reactions and developing innovative materials.

In conclusion, the compound 3-(3-Methyl-1,1-Dioxo-1λ6-Thiolan-3-Yl)-1-(Pyridin-2-Yl)Thiourea (CAS No. 443653-03-0) represents a significant advancement in thiourea chemistry. With its diverse functional groups and promising biological and material properties, it holds great potential for future applications across multiple disciplines.